Cas no 1270419-29-8 (2-(4-bromo-3-chlorophenyl)piperidine)

• Product Name: 2-(4-bromo-3-chlorophenyl)piperidine
• CAS No: 1270419-29-8
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 5884895
• PubChem ID: 129946245
• Update Time: 2025-06-07

2-(4-bromo-3-chlorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-chlorophenyl)piperidine
• Piperidine, 2-(4-bromo-3-chlorophenyl)-
• EN300-1897996
• 1270419-29-8

• Inchi： 1S/C11H13BrClN/c12-9-5-4-8(7-10(9)13)11-3-1-2-6-14-11/h4-5,7,11,14H,1-3,6H2
• InChI Key： YDBRHPIVARQBRZ-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CC=C(Br)C(Cl)=C1

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 336.4±42.0 °C(Predicted)
• pka: 9.01±0.10(Predicted)

Additional information on 2-(4-bromo-3-chlorophenyl)piperidine

2-(4-Bromo-3-Chlorophenyl)Piperidine: A Comprehensive Overview

The compound 2-(4-bromo-3-chlorophenyl)piperidine, identified by the CAS number 1270419-29-8, is a heterocyclic aromatic compound with significant applications in various fields, particularly in pharmaceutical research and organic synthesis. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted phenyl group. The phenyl group is substituted with bromine and chlorine atoms at the 4 and 3 positions, respectively, making it a valuable substrate for further functionalization and exploration in drug discovery.

Recent studies have highlighted the potential of 2-(4-bromo-3-chlorophenyl)piperidine as a versatile building block in medicinal chemistry. Its structure allows for easy modification, enabling researchers to explore its role in various biological pathways. For instance, the compound has been investigated for its potential as a kinase inhibitor, where its piperidine ring contributes to hydrogen bonding interactions with target enzymes. This makes it a promising candidate for the development of novel therapeutic agents.

The synthesis of 1270419-29-8 typically involves multi-step reactions, often starting from readily available aromatic precursors. The introduction of bromine and chlorine substituents is achieved through electrophilic substitution reactions, while the piperidine ring is formed via cyclization processes. These methods have been optimized in recent years to improve yield and purity, ensuring that the compound can be produced on a larger scale for research purposes.

In terms of chemical properties, 2-(4-bromo-3-chlorophenyl)piperidine exhibits moderate solubility in organic solvents and is relatively stable under standard laboratory conditions. Its electronic properties, influenced by the electron-withdrawing effects of bromine and chlorine atoms, make it an interesting subject for studies on charge transfer complexes and nonlinear optical materials.

The application of this compound extends beyond pharmaceutical research. It has been explored as a ligand in coordination chemistry, where its ability to form stable metal complexes has been leveraged for catalytic applications. Recent findings suggest that it can act as an effective ligand in palladium-catalyzed cross-coupling reactions, offering new avenues for green chemistry and sustainable synthesis.

In conclusion, 2-(4-bromo-3-chlorophenyl)piperidine, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its role as a building block in drug discovery and its potential in catalysis highlight its importance in advancing modern chemistry. As research into this compound progresses, it is anticipated that new applications will emerge, further solidifying its position as a valuable tool in the chemical sciences.